Cas no 1805210-25-6 (Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate)
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate is a fluorinated aromatic ester with a highly electron-deficient benzoate core, featuring two trifluoromethyl groups and an iodine substituent. This compound is valued for its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, where the iodine acts as a reactive handle for further functionalization. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical research. Its well-defined reactivity and stability under various conditions make it a reliable intermediate for synthesizing complex fluorinated molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
1805210-25-6 structure
Product Name:Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate
CAS No:1805210-25-6
MF:C10H5F6IO2
MW:398.04039645195
CID:4964798
Update Time:2025-10-10
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate
-
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-5(17)3-2-4(9(11,12)13)7(6)10(14,15)16/h2-3H,1H3
- InChI Key： OMANNZJUTSHMSF-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1C(=O)OC
Computed Properties
- Exact Mass: 397.92385 g/mol
- Monoisotopic Mass: 397.92385 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3
- Molecular Weight: 398.04
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034009-1g |
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate |
1805210-25-6 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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